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Compound of Interest

Compound Name: Antimalarial agent 39

cat. No.: B1582113

Intermediate in the Synthesis of Bisquinolines

In a study by Kondaparla S, et al., "antimalarial agent 39" is described as an intermediate in
the synthesis of bisquinoline compounds.[1] These final compounds were designed and
evaluated for their in vitro activity against chloroquine-resistant strains of Plasmodium
falciparum.[1]

6-Methoxy-2-arylvinylquinoline Derivative

A detailed structure-activity relationship study of 2-arylvinylquinolines identified a compound
designated as 39. This molecule, a 6-methoxy-2-arylvinylquinoline, was synthesized and tested
for its antiplasmodial activity against a chloroquine-resistant strain of P. falciparum (Dd2).[2] In
this series, it was found that a chlorine atom at the C6 position was generally superior to a
methoxy group for antiplasmodial potency.[2]

Potent Blood-Schizontocidal Agent

A review on the structural modifications of quinoline-based antimalarials highlights a
"compound 39" that demonstrated excellent in vivo antimalarial efficacy against Plasmodium
berghei.[3] This particular analog was also highly potent against a multidrug-resistant strain of
P. yoelii nigeriensis and was noted for being devoid of MetHb toxicity.[3]

Hydrazone Intermediate in Pyrazole Synthesis

In a review focusing on quinoline conjugates, "hydrazone 39" is mentioned as an intermediate
in the synthesis of a pyrazole derivative.[4] This synthesis is part of a broader effort to create
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hybrid molecules with enhanced antimalarial activity.[4]

Target Compound in a Chemotherapeutic Study

A report on the synthesis of organic compounds for malaria chemotherapeutic studies refers to
a target compound "A-39". The document outlines the synthetic approach starting from 4-
hydroxy-3-nitroaniline and notes challenges in the synthesis, specifically the hydrolysis of an
acetamido protecting group.[5]

Due to the varied nature of these compounds, a comprehensive technical guide requires
clarification on which "antimalarial agent 39" is the subject of interest. Once the specific
compound is identified, a detailed whitepaper can be developed, including its discovery,

synthesis, experimental protocols, quantitative data, and relevant signaling pathways as
requested.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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